Cas no 10526-03-1 (1-Aziridinepropanoicacid, hexyl ester)

• Product Name: 1-Aziridinepropanoicacid, hexyl ester
• CAS No: 10526-03-1
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 181528
• PubChem ID: 25335
• Update Time: 2025-04-19

1-Aziridinepropanoicacid, hexyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Aziridinepropanoicacid, hexyl ester
• 1-Aziridinepropionicacid, hexyl ester (7CI,8CI)
• hexyl 3-(aziridin-1-yl)propanoate
• DTXSID50147035
• 1-AZIRIDINEPROPIONIC ACID, HEXYL ESTER
• 1-Aziridinepropanoic acid, hexyl ester
• 10526-03-1

• Inchi： 1S/C11H21NO2/c1-2-3-4-5-10-14-11(13)6-7-12-8-9-12/h2-10H2,1H3
• InChI Key： NOVRXKFQWDPVJF-UHFFFAOYSA-N
• SMILES： O(CCCCCC)C(CCN1CC1)=O

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: 2.2

Experimental Properties

• Density: 0.991
• Boiling Point: 271.3°Cat760mmHg
• Flash Point: 96.3°C
• Refractive Index: 1.472
• PSA: 29.31
• LogP: 1.75350